N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide

• IUPAC Name: N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide
• InChI: InChI=1S/C19H15Cl2N3O/c20-16-11-14(24-19(25)15-7-4-10-22-18(15)21)8-9-17(16)23-12-13-5-2-1-3-6-13/h1-11,23H,12H2,(H,24,25)
• InChI Key: NCCIPSQNICBUTQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(C=C(C=C2)NC(=O)C3=C(N=CC=C3)Cl)Cl
• Molecular Formula: C19H15Cl2N3O
• Molecular Weight: 372.2 g/mol

Description

N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide, also known as BCCP, is a chemical compound that has been studied extensively in the field of scientific research. It has been found to have a wide range of potential applications, particularly in the areas of cancer treatment and drug development.

Mechanism Of Action

The mechanism of action of N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide is not fully understood, but it is believed to work by inhibiting the growth and proliferation of cancer cells. It may also work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. In addition, N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide has also been found to have anti-inflammatory effects, which may be beneficial in the treatment of certain types of cancer.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide is its strong anti-cancer properties. It has been found to be effective against a wide range of cancer types, making it a promising candidate for further research. However, one of the limitations of N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide is its complex synthesis process, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide. One area of focus is the development of new synthesis methods that are more efficient and cost-effective. Another area of focus is the study of N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide's potential applications in other areas, such as drug development and the treatment of other diseases. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide and its potential side effects.

Synthesis Methods

The synthesis of N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide is a complex process that involves several steps. The first step is the reaction between 2-chloronicotinic acid and thionyl chloride, which produces 2-chloronicotinoyl chloride. This compound is then reacted with 3-amino-4-chlorobenzylamine to produce N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide.

Scientific Research Applications

N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide has been extensively studied for its potential applications in cancer treatment. It has been found to have strong anti-cancer properties, particularly against breast cancer cells. In addition, N-[4-(benzylamino)-3-chlorophenyl]-2-chloropyridine-3-carboxamide has also been found to be effective against other types of cancer, including lung cancer and leukemia.